Cas no 61362-40-1 (Cyclobutanemethanol, 2-ethyl-1-methyl-, (R)-)

• Product Name: Cyclobutanemethanol, 2-ethyl-1-methyl-, (R)-
• CAS No: 61362-40-1
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 482342
• PubChem ID: 71396526
• Update Time: 2025-04-19

Cyclobutanemethanol, 2-ethyl-1-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 2-ethyl-1-methyl-, (R)-
• [(1R)-2-ethyl-1-methylcyclobutyl]methanol
• 61362-40-1
• DTXSID60818087

• Inchi： 1S/C8H16O/c1-3-7-4-5-8(7,2)6-9/h7,9H,3-6H2,1-2H3/t7?,8-/m0/s1
• InChI Key： GVHXZZSJSBOVBJ-MQWKRIRWSA-N
• SMILES： OC[C@]1(C)CCC1CC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23